Cas no 121537-61-9 (1H-Benzimidazole,6-(methylthio)-)

1H-Benzimidazole,6-(methylthio)- is a sulfur-containing benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methylthio substituent at the 6-position, which may enhance reactivity and binding affinity in biological systems. This compound is of interest due to its potential as a building block for synthesizing more complex molecules, particularly in the development of antimicrobial or antiparasitic agents. The methylthio group can serve as a versatile handle for further functionalization, enabling modifications to optimize physicochemical properties. Its stability under standard laboratory conditions makes it suitable for diverse synthetic applications. Researchers value this compound for its role in exploring structure-activity relationships in medicinal chemistry.
1H-Benzimidazole,6-(methylthio)- structure
121537-61-9 structure
Product Name:1H-Benzimidazole,6-(methylthio)-
CAS No:121537-61-9
MF:C8H8N2S
MW:164.227519989014
CID:104722
PubChem ID:18799423
Update Time:2025-06-06

1H-Benzimidazole,6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,6-(methylthio)-
    • 1H-Benzimidazole,5-(methylthio)-(9CI)
    • 5-(Methylsulfanyl)-1H-benzimidazole
    • 6-(methylthio)-1H-benzimidazole
    • 8-(methylsulfonyl)-1H-purine
    • 8-(methylsulfonyl)-7h-purine
    • 8-(methylthio)-1H-benzimidazole
    • 8-methanesulfonyl-7(9)H-purine
    • 8-Methylsulfonylpurin
    • 8-Methylsulfonyl-purin
    • 9H-Purine,8-(methylsulfonyl)-
    • AC1L64R5
    • AC1Q6UYL
    • CTK4A0267
    • NSC46317
    • Purine, 8-(methylsulfonyl)-,
    • SureCN4421417
    • DTXSID301303371
    • WPZAUVRYUCIFAI-UHFFFAOYSA-N
    • SCHEMBL1976000
    • 6-methylsulfanyl-1H-benzimidazole
    • 121537-61-9
    • Inchi: 1S/C8H8N2S/c1-11-6-2-3-7-8(4-6)10-5-9-7/h2-5H,1H3,(H,9,10)
    • InChI Key: WPZAUVRYUCIFAI-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC2=C(C=1)NC=N2

Computed Properties

  • Exact Mass: 164.041
  • Monoisotopic Mass: 164.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54A^2

1H-Benzimidazole,6-(methylthio)- Pricemore >>

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